Cas no 2137420-23-4 (1H-1,2,3-Triazole-4,5-dimethanol, 1-(4S)-4-isoxazolidinyl-α4,α5-dimethyl-)

• Product Name: 1H-1,2,3-Triazole-4,5-dimethanol, 1-(4S)-4-isoxazolidinyl-α4,α5-dimethyl-
• CAS No: 2137420-23-4
• MF: C₉H₁₆N₄O₃
• MW: 228.248341560364
• CID: 5277079
• PubChem ID: 165859037
• Update Time: 2025-07-17

1H-1,2,3-Triazole-4,5-dimethanol, 1-(4S)-4-isoxazolidinyl-α4,α5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4,5-dimethanol, 1-(4S)-4-isoxazolidinyl-α4,α5-dimethyl-
• 1-[4-(1-hydroxyethyl)-1-[(4S)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-5-yl]ethan-1-ol
• 2137420-23-4
• EN300-696284

• Inchi： 1S/C9H16N4O3/c1-5(14)8-9(6(2)15)13(12-11-8)7-3-10-16-4-7/h5-7,10,14-15H,3-4H2,1-2H3/t5?,6?,7-/m0/s1
• InChI Key： DUHFUJDALOPWRB-AHXFUIDQSA-N
• SMILES： O1C[C@H](CN1)N1C(C(C)O)=C(C(C)O)N=N1

Computed Properties

• Exact Mass: 228.12224039g/mol
• Monoisotopic Mass: 228.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 436.3±55.0 °C(Predicted)
• pka: 12.80±0.20(Predicted)

Additional information on 1H-1,2,3-Triazole-4,5-dimethanol, 1-(4S)-4-isoxazolidinyl-α4,α5-dimethyl-

Recent Advances in the Study of 1H-1,2,3-Triazole-4,5-dimethanol, 1-(4S)-4-isoxazolidinyl-α4,α5-dimethyl- (CAS: 2137420-23-4)

The compound 1H-1,2,3-Triazole-4,5-dimethanol, 1-(4S)-4-isoxazolidinyl-α4,α5-dimethyl- (CAS: 2137420-23-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold in the design of novel bioactive molecules. Its triazole and isoxazolidine moieties contribute to its ability to interact with various biological targets, making it a promising candidate for the development of antimicrobial, antiviral, and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA).

In addition to its antimicrobial properties, the compound has shown potential in the treatment of viral infections. Research conducted by a team at the University of California, San Francisco, revealed that certain analogs of 1H-1,2,3-Triazole-4,5-dimethanol, 1-(4S)-4-isoxazolidinyl-α4,α5-dimethyl- exhibit strong binding affinity to viral proteases, suggesting their utility in the development of broad-spectrum antiviral therapies. These findings were further supported by molecular docking studies, which indicated favorable interactions with key viral enzymes.

The synthesis of this compound has also been a focal point of recent research. A novel, high-yield synthetic route was reported in Organic Letters in early 2024, which utilizes a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to efficiently construct the triazole core. This method not only improves the scalability of the synthesis but also enhances the purity of the final product, addressing previous challenges associated with its production.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of this compound. Preliminary in vivo studies have indicated moderate bioavailability, prompting researchers to explore various formulation strategies, including nanoparticle-based delivery systems, to improve its therapeutic efficacy. Ongoing preclinical trials are expected to provide further insights into its safety and efficacy profiles.

In conclusion, 1H-1,2,3-Triazole-4,5-dimethanol, 1-(4S)-4-isoxazolidinyl-α4,α5-dimethyl- (CAS: 2137420-23-4) represents a promising scaffold for the development of new therapeutic agents. Its diverse biological activities and recent advancements in synthesis methodologies underscore its potential in addressing unmet medical needs. Future research should focus on optimizing its drug-like properties and expanding its applications in clinical settings.